4-ethoxy-1,3-dihydro-2-benzofuran-1,3-dione
Overview
Description
4-Ethoxy-1,3-dihydro-2-benzofuran-1,3-dione (EDB) is a heterocyclic compound that is a derivative of benzofuran. It has a wide range of applications in the fields of science and technology, including synthesis, catalysis, and biomedical research. EDB has been studied extensively in the past few decades due to its unique properties and potential applications.
Scientific Research Applications
4-ethoxy-1,3-dihydro-2-benzofuran-1,3-dione has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis reactions, such as the synthesis of heterocyclic compounds, and as a reagent in the synthesis of other compounds. It has also been used in the synthesis of pharmaceuticals, such as antifungal agents, and in the synthesis of polymers. In addition, this compound has been used in the synthesis of novel materials for biomedical applications, such as drug delivery systems and tissue scaffolds.
Mechanism of Action
The mechanism of action of 4-ethoxy-1,3-dihydro-2-benzofuran-1,3-dione is not fully understood. However, it is believed that this compound acts as an electron acceptor, which facilitates the transfer of electrons between molecules. This electron transfer is thought to be responsible for the catalytic activity of this compound in organic synthesis reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been reported to have some anti-inflammatory and antioxidant properties. In addition, this compound has been shown to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 4-ethoxy-1,3-dihydro-2-benzofuran-1,3-dione in laboratory experiments include its low cost and its ability to catalyze a variety of reactions. It is also relatively non-toxic and has a low vapor pressure, making it safe to use in the laboratory. The main limitation of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of 4-ethoxy-1,3-dihydro-2-benzofuran-1,3-dione are vast, and the compound is still being studied for new uses. Possible future directions for this compound include its use as a catalyst in the synthesis of novel materials, such as polymers and pharmaceuticals; its use as a reagent in organic synthesis reactions; and its use in biomedical applications, such as drug delivery systems and tissue scaffolds. Additionally, this compound could be used to synthesize new compounds with potential therapeutic applications.
Synthesis Methods
4-ethoxy-1,3-dihydro-2-benzofuran-1,3-dione can be synthesized through several different methods. The most common method is the condensation of ethyl acetoacetate and 2-hydroxybenzaldehyde in the presence of a base, such as sodium hydroxide or potassium carbonate. This method is simple and efficient and can be used to synthesize this compound in high yields. Other methods, such as the reaction of ethyl acetoacetate with benzofuran-2-carboxaldehyde, have also been reported.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethoxy-1,3-dihydro-2-benzofuran-1,3-dione involves the condensation of ethyl acetoacetate with salicylaldehyde followed by cyclization and oxidation.", "Starting Materials": [ "Ethyl acetoacetate", "Salicylaldehyde", "Sodium ethoxide", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve ethyl acetoacetate (1.0 eq) in dry ethanol and add sodium ethoxide (1.1 eq). Stir the mixture for 30 minutes at room temperature.", "Step 2: Add salicylaldehyde (1.0 eq) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add acetic acid (1.0 eq) to the reaction mixture and heat to reflux for 4 hours.", "Step 4: Cool the reaction mixture to room temperature and add hydrochloric acid (1.0 eq) to acidify the mixture.", "Step 5: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 6: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure.", "Step 7: Dissolve the residue in ethanol and add sodium bicarbonate (1.1 eq). Stir the mixture for 30 minutes at room temperature.", "Step 8: Filter the mixture and evaporate the solvent under reduced pressure.", "Step 9: Recrystallize the product from ethanol to obtain 4-ethoxy-1,3-dihydro-2-benzofuran-1,3-dione as a white solid." ] } | |
CAS RN |
98946-53-3 |
Molecular Formula |
C10H8O4 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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